Cas no 91346-12-2 (4-Thiazolidinone,3-ethyl-5-[(2-iodophenyl)methylene]-2-thioxo-)

• Product Name: 4-Thiazolidinone,3-ethyl-5-[(2-iodophenyl)methylene]-2-thioxo-
• CAS No: 91346-12-2
• MF: C₁₂H₁₀INOS₂
• MW: 375.248372554779
• CID: 818058
• PubChem ID: 1549864
• Update Time: 2025-04-19

4-Thiazolidinone,3-ethyl-5-[(2-iodophenyl)methylene]-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone,3-ethyl-5-[(2-iodophenyl)methylene]-2-thioxo-
• (5Z)-3-ethyl-5-[(2-iodophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• NSC409324
• 91346-12-2
• NSC-409324
• DTXSID30364324
• Z44297162

• Inchi： 1S/C12H10INOS2/c1-2-14-11(15)10(17-12(14)16)7-8-5-3-4-6-9(8)13/h3-7H,2H2,1H3/b10-7-
• InChI Key： OTTJTHDZAGKDHG-YFHOEESVSA-N
• SMILES： IC1C=CC=CC=1/C=C1/C(N(C(=S)S/1)CC)=O

Computed Properties

• Exact Mass: 374.925
• Monoisotopic Mass: 374.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 77.7Ų

Experimental Properties

• Density: 1.82
• Boiling Point: 436.9°Cat760mmHg
• Flash Point: 218°C
• Refractive Index: 1.756
• PSA: 77.70000
• LogP: 3.45020